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Compound of Interest

Compound Name: Dikar

Cat. No.: B1239507 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Dikar.
Dikar is a fungicide and miticide containing the active ingredients Mancozeb (72%) and

Dinocap (4.7%). The poor solubility of these components, particularly Mancozeb, can present

significant challenges in experimental settings. This guide offers practical solutions and detailed

protocols to overcome these issues.

Frequently Asked Questions (FAQs)
Q1: What is Dikar and why is it difficult to dissolve?

Dikar is a wettable powder formulation containing Mancozeb and Dinocap. The primary

challenge to its solubility stems from Mancozeb, a polymeric complex of manganese and zinc

salts of ethylenebisdithiocarbamate. This polymeric nature makes it practically insoluble in

water and most common organic solvents. Dinocap, a mixture of dinitrophenyl crotonate

isomers, is also poorly soluble in water but shows good solubility in many organic solvents.

Q2: What are the active ingredients in Dikar and their key solubility properties?

The active ingredients are Mancozeb and Dinocap. Their solubility characteristics are

summarized below.
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Property Mancozeb Dinocap

Chemical Nature

Polymeric complex of

manganese and zinc with

ethylenebisdithiocarbamate

Mixture of 2,4-dinitro-6-

octylphenyl crotonates and

2,6-dinitro-4-octylphenyl

crotonates

Appearance Grayish-yellow powder[1]
Dark, reddish-brown oily

liquid[2][3]

Water Solubility
6.2 mg/L (ppm) at pH 7.5 and

25°C[4]

<0.1 mg/L (practically

insoluble)[3]

Organic Solvent Solubility
Practically insoluble in most

organic solvents[1][5][6]

Soluble in most organic

solvents (e.g., acetone,

methanol, heptane)[2]

Stability

Unstable in acidic and alkaline

solutions; degrades to

ethylenethiourea (ETU)[1][7]

Sensitive to pH and

temperature; hydrolysis is

faster at higher pH and

temperature[8]

Q3: Can I dissolve Dikar directly in water for my experiments?

Directly dissolving Dikar in water to achieve a true solution for most laboratory experiments is

not feasible due to the extremely low water solubility of both Mancozeb and Dinocap. For

agricultural purposes, Dikar is used as a suspension in water. However, for in vitro or in vivo

studies requiring a homogenous solution, this is not a suitable approach.

Q4: Are there any recommended solvents for preparing stock solutions of Dikar's active

ingredients?

Yes, but it is recommended to work with the individual active ingredients (Mancozeb and

Dinocap) if possible, as their differing solubilities make finding a common solvent for the Dikar
mixture challenging.

For Dinocap: Acetone, methanol, or other common organic solvents can be used to prepare

stock solutions[2].
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For Mancozeb: Due to its polymeric nature, it is practically insoluble in most organic

solvents[1][5]. However, it can be dissolved in solutions containing strong chelating agents.

Troubleshooting Guide: Step-by-Step Protocols
This section provides detailed methodologies for solubilizing the active components of Dikar
for experimental use.

Protocol 1: Solubilizing Dinocap using Organic Solvents
This protocol is suitable for preparing a stock solution of Dinocap for use in various biological

assays.

Objective: To prepare a clear, homogenous stock solution of Dinocap.

Materials:

Dinocap (analytical grade)

Dimethyl sulfoxide (DMSO), cell culture grade

Vortex mixer

Sterile microcentrifuge tubes

Procedure:

Weigh the desired amount of Dinocap in a sterile microcentrifuge tube.

Add a small volume of DMSO to the tube. A starting concentration of 10-50 mg/mL is

recommended.

Vortex the mixture vigorously for 1-2 minutes until the Dinocap is completely dissolved.

Gentle warming (to 37°C) may be applied to aid dissolution, but be mindful of potential

degradation at higher temperatures.

Visually inspect the solution to ensure no particulate matter remains.

Store the stock solution at -20°C, protected from light.
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Workflow for Dinocap Solubilization:

Weigh Dinocap Add DMSO Vortex vigorously
(1-2 min)

Visually inspect for
complete dissolutionParticulates remain

Store at -20°CSolution is clear
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Caption: Workflow for dissolving Dinocap in DMSO.

Protocol 2: Solubilizing Mancozeb using a Chelating
Agent
This protocol describes a method to solubilize Mancozeb by forming a complex with a chelating

agent. This is necessary due to its insolubility in water and common organic solvents.

Objective: To prepare a stock solution of Mancozeb using a chelating agent.

Materials:

Mancozeb (analytical grade)

Ethylenediaminetetraacetic acid (EDTA), disodium salt

Deionized water

pH meter

Magnetic stirrer and stir bar

Procedure:

Prepare a stock solution of 0.5 M EDTA in deionized water. Adjust the pH to 8.0 with NaOH

to ensure the EDTA is fully dissolved.

Weigh the desired amount of Mancozeb.

In a separate beaker, add the weighed Mancozeb to a volume of the 0.5 M EDTA solution.
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Place the beaker on a magnetic stirrer and stir at room temperature. The dissolution may be

slow and can take several hours.

Once dissolved, the solution can be further diluted with an appropriate buffer for your

experiment. Note that the stability of the Mancozeb-EDTA complex in your specific

experimental medium should be validated.

Signaling Pathway Analogy for Mancozeb Solubilization:

Insoluble Mancozeb
(Polymeric Complex)

EDTA
(Chelating Agent)

Soluble Mancozeb-EDTA
Complex
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Caption: Chelation of Mancozeb by EDTA for solubilization.

Logical Relationship for Solvent Selection
The choice of solvent is critical and depends on the specific active ingredient you are targeting

within the Dikar mixture.
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Caption: Decision tree for solvent selection.

Disclaimer: These protocols are intended as a starting point for researchers. Optimization may

be required based on the specific experimental conditions and requirements. Always handle

these chemicals with appropriate personal protective equipment in a well-ventilated area. The

registration of Dikar has been canceled in some regions; ensure its use is compliant with local

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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